Cas no 219554-84-4 ((2E)-2-(4-chlorophenyl)imino-5-(3-nitrophenyl)methyl-1,3-thiazolidin-4-one)

• Product Name: (2E)-2-(4-chlorophenyl)imino-5-(3-nitrophenyl)methyl-1,3-thiazolidin-4-one
• CAS No: 219554-84-4
• Molecular Formula: C₁₆H₁₂ClN₃O₃S
• Molecular Weight: 361.802781105042
• CID: 6423075
• PubChem ID: 86261402

(2E)-2-(4-chlorophenyl)imino-5-(3-nitrophenyl)methyl-1,3-thiazolidin-4-one Properties

Names and Identifiers

• (2E)-2-(4-chlorophenyl)imino-5-(3-nitrophenyl)methyl-1,3-thiazolidin-4-one
• AKOS030695495
• Z56771192
• CBMicro_017605
• 2-(4-chlorophenyl)imino-5-[(3-nitrophenyl)methyl]-1,3-thiazolidin-4-one
• AKOS001015687
• (2E)-2-[(4-chlorophenyl)imino]-5-[(3-nitrophenyl)methyl]-1,3-thiazolidin-4-one
• 219554-84-4
• BIM-0017613.P001
• CCG-6221
• (E)-2-((4-chlorophenyl)imino)-5-(3-nitrobenzyl)thiazolidin-4-one
• AKOS016244812
• AKOS000524519
• F0862-0789
• 4(5H)-Thiazolone, 2-[(4-chlorophenyl)amino]-5-[(3-nitrophenyl)methyl]-

• InChIKey： DPQWYLXGIKBTOQ-UHFFFAOYSA-N
• Inchi： 1S/C16H12ClN3O3S/c17-11-4-6-12(7-5-11)18-16-19-15(21)14(24-16)9-10-2-1-3-13(8-10)20(22)23/h1-8,14H,9H2,(H,18,19,21)
• SMILES： S1C(CC2=CC=CC([N+]([O-])=O)=C2)C(=O)N=C1NC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 361.0287901g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 361.0287901g/mol
• Heavy Atom Count: 24
• Complexity: 517
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Boiling Point: 534.2±56.0 °C(Predicted)
• pka: 0.69±0.40(Predicted)
• Density: 1.50±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes